Cas no 893737-34-3 (Benzaldehyde,3-(2,3-dihydro-1,4-benzodioxin-6-yl)-)

• Product Name: Benzaldehyde,3-(2,3-dihydro-1,4-benzodioxin-6-yl)-
• CAS No: 893737-34-3
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 714671
• Update Time: 2024-01-31

Benzaldehyde,3-(2,3-dihydro-1,4-benzodioxin-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-(2,3-dihydro-1,4-benzodioxin-6-yl)-
• 3-(1H-INDOL-4-YL)BENZALDEHYDE
• 3-(1-Oxo-2,3-dihydroinden-5-yl)benzaldehyde
• 3-(2,3-Dihydrobenzodioxin-6-yl)benzaldehyde
• 3-(2-Oxo-2,3-dihydrobenzothiazol-6-yl)benzaldehyde
• 3-(3-Oxo-3,4-dihydro-2H-benzothiazin-7-yl)benzaldehyde
• 3-(3-Oxo-indan-5-yl)-benzaldehyde
• 3-(4-Oxo-chromen-6-yl)benzaldehyde
• Benzaldehyde,3-(2,3-dihydro-1,4-benzodioxin-6-yl)

• MDL： MFCD06802340
• Inchi： 1S/C15H11NO/c17-10-11-3-1-4-12(9-11)13-5-2-6-15-14(13)7-8-16-15/h1-10,16H
• InChI Key： OYCWAHMMGPFEOW-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(C2=CC=CC3=C2C=CN3)=C1

Computed Properties

• Exact Mass: 221.08400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1

Experimental Properties

• PSA: 32.86000
• LogP: 3.64740